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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Aerosil R 805 with other
commercially available hydrophobic fumed silicas. The information presented is curated from
technical data sheets and scientific publications to assist researchers, scientists, and drug
development professionals in selecting the optimal hydrophobic silica for their specific
applications. This document focuses on key performance indicators such as rheological control
and hydrophobicity, supported by experimental data and detailed methodologies.

Executive Summary

Aerosil R 805, a fumed silica surface-treated with octylsilane, is a highly effective rheology-
modifying and hydrophobizing agent. Its unique surface chemistry, characterized by long-chain
organic molecules, imparts superior thickening efficiency in medium to high-polarity systems,
such as epoxy resins and certain oils. When compared to other hydrophobic silicas, such as
those treated with methyl silanes (e.g., Aerosil R 972, Aerosil R 974) or polydimethylsiloxane
(e.g., Aerosil R 202), Aerosil R 805 offers a distinct performance profile. This guide will delve
into these differences, providing quantitative data where available, to facilitate an informed
selection process.

Key Performance Characteristics

The selection of a hydrophobic silica is primarily driven by its ability to control rheology and
impart hydrophobicity. These properties are influenced by the silica's specific surface area, the
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type and density of the surface treatment, and the polarity of the surrounding medium.

Rheological Performance

The thickening effect of hydrophobic silica is critical in various applications, from preventing
sagging in coatings to controlling the viscosity of pharmaceutical formulations. The efficiency of
this thickening is highly dependent on the interaction between the silica particles and the liquid
medium.

Table 1: Rheological Performance of Hydrophobic Silicas in Epoxy Resin

Viscosity at 4%
Hydrophobic Silica Grade Surface Treatment Concentration in DGEBA
Resin (mPa-s)

Aerosil R 805 Octylsilane ~15,000
Aerosil R 202 Polydimethylsiloxane ~18,000
Aerosil R 972 Dimethyldichlorosilane ~4,000
Aerosil R 812 Hexamethyldisilazane ~3,000
Aerosil 300 (Hydrophilic) None ~500

Note: The viscosity values are approximate and can vary depending on the specific epoxy resin
system and dispersion method. Data is synthesized from technical bulletins which indicate that
Aerosil R 805 and R 202 provide significantly better thickening in epoxy resins compared to
other grades.[1]

The superior performance of Aerosil R 805 and R 202 in polar systems like epoxy resins is
attributed to their long-chain surface modifications.[1] These longer chains are believed to
create a more robust three-dimensional network within the liquid, leading to a more significant
increase in viscosity.[1]

Hydrophobicity

Hydrophobicity is a crucial parameter for applications requiring water repellency, moisture
protection, and improved compatibility with non-polar systems. The degree of hydrophobicity is
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often assessed by measuring the contact angle of a water droplet on a compressed powder
tablet or by water vapor adsorption studies.

Table 2: Comparative Hydrophobicity of Aerosil Grades

o Water Vapor Adsorption
Hydrophobic Silica Grade Surface Treatment o .
(Qualitative Ranking)

Aerosil R 202 Polydimethylsiloxane Most Hydrophobic
Aerosil R 812 Hexamethyldisilazane Highly Hydrophobic
Aerosil R 805 Octylsilane Hydrophobic
Aerosil R 974 Dimethyldichlorosilane Hydrophobic

Least Hydrophobic (among

Aerosil R 972 Dimethyldichlorosilane ]
listed)

Note: This qualitative ranking is based on water vapor adsorption isotherms, where lower water
vapor uptake at a given relative humidity indicates higher hydrophobicity.[2][3]

Experimental Protocols

To ensure reproducibility and accurate comparison, the following are detailed methodologies
for key performance experiments.

Rheological Measurement of Fumed Silica Dispersions

This protocol outlines the procedure for determining the viscosity of fumed silica dispersions in
a liquid medium.
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Caption: Workflow for Rheological Measurement.
e Sample Preparation:

o Accurately weigh the fumed silica and the liquid medium to achieve the desired
concentration (e.g., 4% w/w).

o Gradually add the silica to the liquid while mixing with a high-shear disperser (e.g.,
dissolver disc) at a specified speed (e.g., 2000 rpm) for a set duration (e.g., 10 minutes) to
ensure uniform dispersion.

o Deaerate the sample by centrifugation or under vacuum to remove any entrapped air
bubbles.

e Rheological Measurement:
o Use a rotational rheometer with a cone-plate or parallel-plate geometry.

o Load the sample onto the rheometer plate and allow it to equilibrate at a constant
temperature (e.g., 25°C) for a specified time (e.g., 5 minutes).

o Perform a shear rate sweep from a low shear rate (e.g., 0.1 s7*) to a high shear rate (e.g.,
100 s™1) and record the corresponding viscosity.

o Data Analysis:
o Plot the viscosity as a function of the shear rate.

o Compare the viscosity values at a specific shear rate for different fumed silica samples.

Determination of Hydrophobicity by Sessile Drop
Contact Angle

This method provides a quantitative measure of the hydrophobicity of a powder.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1168409?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

mmmmmmmmm

A

Click to download full resolution via product page
Caption: Workflow for Contact Angle Measurement.
e Sample Preparation:
o Place a sufficient amount of the hydrophobic silica powder into a press.
o Compress the powder at high pressure to form a smooth, flat tablet.
e Contact Angle Measurement:
o Place the tablet on the stage of a contact angle goniometer.

o Carefully dispense a small droplet of deionized water of a specific volume (e.g., 5 pL) onto

the surface of the tablet.

o Immediately capture a high-resolution image of the droplet at the solid-liquid-vapor

interface.
o Data Analysis:

o Use the software associated with the goniometer to measure the contact angle between
the baseline of the tablet surface and the tangent at the edge of the water droplet.

o Repeat the measurement at multiple locations on the tablet and for several tablets to
obtain an average value. A higher contact angle indicates greater hydrophobicity.

Conclusion
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Aerosil R 805 demonstrates a distinct performance profile characterized by excellent
rheological control in medium to high-polarity systems, making it a preferred choice for
applications such as epoxy-based coatings and adhesives. While other hydrophobic silicas like
Aerosil R 202 may offer even higher thickening efficiency or greater hydrophobicity, the
selection of the most suitable grade will always depend on the specific requirements of the
formulation, including the polarity of the medium, desired viscosity, and level of water
repellency needed. The experimental protocols provided in this guide offer a framework for
conducting in-house comparative studies to validate the performance of different hydrophobic
silicas in your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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